Cas no 61206-96-0 (2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester)

2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester structure
61206-96-0 structure
Product Name:2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester
CAS No:61206-96-0
MF:C15H14O4S
MW:290.334263324738
CID:488452
PubChem ID:71398261
Update Time:2025-04-19

2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,3-Thiophenedicarboxylic acid, 4-phenyl-, 3-ethyl 2-methyl ester
    • 3-O-ethyl 2-O-methyl 4-phenylthiophene-2,3-dicarboxylate
    • DTXSID10819706
    • 61206-96-0
    • 3-Ethyl 2-methyl 4-phenylthiophene-2,3-dicarboxylate
    • Inchi: 1S/C15H14O4S/c1-3-19-14(16)12-11(10-7-5-4-6-8-10)9-20-13(12)15(17)18-2/h4-9H,3H2,1-2H3
    • InChI Key: TXNBHNZUIRNPLV-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC=2)C(C(=O)OCC)=C1C(=O)OC

Computed Properties

  • Exact Mass: 290.06132
  • Monoisotopic Mass: 290.06128010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 80.8Ų

Experimental Properties

  • PSA: 52.6
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